Cas no 1380019-93-1 (2-amino-1-(pentafluorophenyl)ethan-1-one)

• Product Name: 2-amino-1-(pentafluorophenyl)ethan-1-one
• CAS No: 1380019-93-1
• MF: C₈H₄F₅NO
• MW: 225.115479469299
• CID: 6408223
• PubChem ID: 65180089
• Update Time: 2025-05-20

2-amino-1-(pentafluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(pentafluorophenyl)ethan-1-one
• EN300-1847995
• AKOS014514106
• 1380019-93-1

• Inchi： 1S/C8H4F5NO/c9-4-3(2(15)1-14)5(10)7(12)8(13)6(4)11/h1,14H2
• InChI Key： MFGAUURFADLTMS-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C(CN)=O)F)F)F)F

Computed Properties

• Exact Mass: 225.02130456g/mol
• Monoisotopic Mass: 225.02130456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-amino-1-(pentafluorophenyl)ethan-1-one

2-Amino-1-(Pentafluorophenyl)Ethan-1-One: A Comprehensive Overview

The compound with CAS No. 1380019-93-1, commonly referred to as 2-amino-1-(pentafluorophenyl)ethan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, materials science, and biotechnology. This compound is characterized by its unique structure, which includes a pentafluorophenyl group and an amino ketone moiety, making it a versatile building block for various applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-amino-1-(pentafluorophenyl)ethan-1-one. Researchers have employed multicomponent reactions and catalytic asymmetric synthesis to achieve high yields and enantioselectivity. These methods not only enhance the scalability of the synthesis but also pave the way for its application in drug discovery programs targeting complex biological systems.

The pentafluorophenyl group in this compound is a key feature that contributes to its exceptional properties. Fluorine atoms, being highly electronegative, significantly influence the electronic characteristics of the molecule, enhancing its stability and reactivity. This makes 2-amino-1-(pentafluorophenyl)ethan-1-one an ideal candidate for use in bioconjugation reactions, where precise control over molecular interactions is crucial.

In the realm of drug discovery, this compound has shown promise as a potential lead molecule for developing novel therapeutics. Its ability to modulate enzyme activity and bind to specific receptors has been extensively studied using advanced computational techniques such as molecular docking and dynamics simulations. These studies have provided valuable insights into its pharmacokinetic profile and bioavailability, further solidifying its potential in preclinical research.

Beyond its pharmaceutical applications, 2-amino-1-(pentafluorophenyl)ethan-1-one has also found utility in materials science. Its unique electronic properties make it a valuable component in the development of advanced materials such as organic semiconductors and nanomaterials. Researchers have explored its role in enhancing the performance of organic electronics, particularly in applications requiring high thermal stability and electrical conductivity.

Recent studies have also highlighted the importance of this compound in understanding fundamental chemical processes. For instance, its reactivity under various reaction conditions has been scrutinized to develop more efficient synthetic pathways for related compounds. This has led to the discovery of novel catalytic systems that can be applied across diverse chemical industries.

In conclusion, 2-amino-1-(pentafluorophenyl)ethan-1-one (CAS No. 1380019-93-1) stands as a testament to the ingenuity of modern chemical research. Its unique structure, coupled with cutting-edge synthetic methodologies and application-driven research, positions it as a pivotal compound in advancing both scientific understanding and technological innovation.